5-Bromo-3-ethyl-1H-pyrrolo[2,3-b]pyridine

• IUPAC Name: 5-bromo-3-ethyl-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C9H9BrN2/c1-2-6-4-11-9-8(6)3-7(10)5-12-9/h3-5H,2H2,1H3,(H,11,12)
• InChI Key: BUDFNLMBEZTNQK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CNC2=C1C=C(C=N2)Br
• Molecular Formula: C9H9BrN2
• Molecular Weight: 225.08 g/mol
• CAS RN: 1935333-86-0

Description

5-Bromo-3-ethyl-1H-pyrrolo[2,3-b]pyridine is a halogenated heterocycle. It has an empirical formula of C9H9BrN2 and a molecular weight of 225.09. The compound is solid in form.

Molecular Structure Analysis

The molecular structure of 5-Bromo-3-ethyl-1H-pyrrolo[2,3-b]pyridine includes a pyrrole ring and a pyridine ring. The SMILES string for the compound is CCc1cc2cc(Br)cnc2[nH]1.

Chemical Reactions Analysis

While specific chemical reactions involving 5-Bromo-3-ethyl-1H-pyrrolo[2,3-b]pyridine are not available, related 1H-pyrrolo[2,3-b]pyridine derivatives have been studied for their activities against FGFR1, 2, and 3.

Physical And Chemical Properties Analysis

5-Bromo-3-ethyl-1H-pyrrolo[2,3-b]pyridine is a solid compound. It has a molecular weight of 225.09.

Scientific Research Applications

FGFR Inhibition for Cancer Therapy

• Researchers have developed a series of 1H-pyrrolo[2,3-b]pyridine derivatives targeting FGFR1, FGFR2, and FGFR3. .

Anti-Inflammatory and Analgesic Properties

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Biological Potential from Natural Sources

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Crystal Structure and Computational Studies

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Safety and Hazards

The compound is classified as Eye Damage 1 according to GHS classification. The precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection) and P305 + P351 + P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Future Directions

The future directions for 5-Bromo-3-ethyl-1H-pyrrolo[2,3-b]pyridine could involve further studies on its potential as a FGFR inhibitor, given the reported activities of related 1H-pyrrolo[2,3-b]pyridine derivatives. Additionally, more research could be conducted to fully understand its safety profile and potential applications in various fields.

Mechanism of Action

Target of Action

The primary target of 5-Bromo-3-ethyl-1H-pyrrolo[2,3-b]pyridine is the Fibroblast Growth Factor Receptor (FGFR) . FGFR is a family of four distinct isoforms (FGFR1–4) found across various tissue types and expressed to different extents under varying conditions . The FGFR1–4 isoforms mainly consist of highly conserved extracellular ligand-binding domains, a single transmembrane segment, and a cytoplasmic tyrosine kinase domain .

Mode of Action

Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail . This results in activation of downstream signaling including RAS–MEK–ERK, PLCγ, and PI3K–Akt . Abnormal activation of the FGFR signaling pathway due to amplification, fusion, or missense mutations in the exon of FGFR family members is associated with the progression and development of several cancers .

Biochemical Pathways

The FGF–FGFR axis is involved in signal transduction pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes . Activation of FGFR-dependent signaling pathways can facilitate cancer initiation, progression, and resistance to cancer therapy .

Pharmacokinetics

It is known that the compound has a low molecular weight , which could potentially enhance its bioavailability and make it an appealing lead compound for subsequent optimization .

Result of Action

In vitro, 5-Bromo-3-ethyl-1H-pyrrolo[2,3-b]pyridine has been shown to inhibit breast cancer 4T1 cell proliferation and induce its apoptosis . It also significantly inhibited the migration and invasion of 4T1 cells .